Cas no 679786-64-2 ([5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol)

[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol structure
679786-64-2 structure
Product Name:[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol
CAS No:679786-64-2
MF:C10H14O3S
MW:214.281362056732
CID:2798571
PubChem ID:21578854
Update Time:2025-04-21

[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • DTXSID80616047
    • 679786-64-2
    • [5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol
    • Inchi: 1S/C10H14O3S/c1-10(5-11)6-12-9(13-7-10)8-3-2-4-14-8/h2-4,9,11H,5-7H2,1H3
    • InChI Key: YHKIVHYEIVBMQC-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1OCC(C)(CO)CO1

Computed Properties

  • Exact Mass: 214.06636548Da
  • Monoisotopic Mass: 214.06636548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.9Ų
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